Cas no 5314-31-8 (2-Heptanone, oxime)

• Product Name: 2-Heptanone, oxime
• CAS No: 5314-31-8
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 368327
• PubChem ID: 5354128
• Update Time: 2025-04-19

2-Heptanone, oxime Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, oxime
• 2-Heptanonoxim
• heptan-2-one oxime
• Heptan-2-on-oxim
• Heptane-2-oneoxime
• methyl n-amyl ketone oxime
• Methyl-n-amyl-ketoxim
• Methyl-pentyl-ketoxim
• DTXSID1063770
• SCHEMBL453759
• AKOS005278698
• 5314-31-8
• (E)-Heptan-2-oneoxime
• NSC 1105
• 2-Heptanone oxime
• (E)-Heptan-2-one oxime
• (NE)-N-heptan-2-ylidenehydroxylamine

• Inchi： 1S/C7H15NO/c1-3-4-5-6-7(2)8-9/h9H,3-6H2,1-2H3/b8-7+
• InChI Key： NGTGENGUUCHSLQ-BQYQJAHWSA-N
• SMILES： O/N=C(\C)/CCCCC

Computed Properties

• Exact Mass: 129.11500
• Monoisotopic Mass: 129.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.1
• Topological Polar Surface Area: 32.6

Experimental Properties

• Color/Form: Not determined
• Density: 0.891 g/mL at 25 °C(lit.)
• Boiling Point: 96 °C10 mm Hg(lit.)
• Flash Point: 200 °F
• Refractive Index: n20/D 1.449(lit.)
• PSA: 32.59000
• LogP: 2.41680
• Solubility: Not determined

2-Heptanone, oxime Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-43
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38; R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Ketoximes